Ethyl 5-acetyl-2-(2,2-dimethylpropanoylamino)-4-methylthiophene-3-carboxylate

• IUPAC Name: ethyl 5-acetyl-2-(2,2-dimethylpropanoylamino)-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C15H21NO4S/c1-7-20-13(18)10-8(2)11(9(3)17)21-12(10)16-14(19)15(4,5)6/h7H2,1-6H3,(H,16,19)
• InChI Key: KWVPFZGFADNIEE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)C)NC(=O)C(C)(C)C
• Molecular Formula: C15H21NO4S
• Molecular Weight: 311.4 g/mol

Description

Ethyl 5-acetyl-2-(2,2-dimethylpropanoylamino)-4-methylthiophene-3-carboxylate (EDT) is a synthetic compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

Synthesis and Characterization

A study explored the synthesis and fluorescence properties of Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate, demonstrating the potential of such compounds in materials science, especially in fluorescence applications. The compound was obtained from a reaction involving acetylacetone, ethyl cyanoacetate, sulfur, and triethylamine, and its structure was characterized using elementary analysis and MHz spectrometry (Guo Pusheng, 2009).

Materials Science and Dyeing Applications

In the context of materials science and dyeing applications , novel heterocyclic disperse dyes with thiophene moiety were developed for dyeing polyester fibers. These dyes, synthesized through reactions involving sulfur, ethylcyanoacetate, and various carbamoyl compounds, displayed very good levelness and fastness properties on polyester fabric, although they exhibited poor photostability. This indicates the compound's relevance in the textile industry for the development of new dyes (O. Iyun et al., 2015).